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Compound of Interest

Compound Name: 5-Mercapto-1-methyltetrazole

Cat. No.: B193830

An In-depth Technical Guide to 5-Mercapto-1-methyltetrazole

Abstract

5-Mercapto-1-methyltetrazole, also known as 1-methyl-1H-tetrazole-5-thiol (MTT), is a
heterocyclic organic compound with significant applications in the pharmaceutical and chemical
industries. Its structure, featuring a tetrazole ring substituted with a methyl group and a
mercapto group, allows for versatile chemical reactivity. This document provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis
protocols, and key applications, with a focus on its role as a crucial intermediate in the
synthesis of cephalosporin antibiotics.

Chemical Structure and Tautomerism

5-Mercapto-1-methyltetrazole is characterized by a five-membered tetrazole ring containing
four nitrogen atoms and one carbon atom. It has a methyl group at the N1 position and a sulfur-
containing functional group at the C5 position. A key feature of this compound is its existence in
a tautomeric equilibrium between the thiol form (1-methyl-1H-tetrazole-5-thiol) and the more
stable thione form (1-methyl-1,4-dihydro-5H-tetrazole-5-thione).[1][2][3] Infrared spectroscopy
studies have confirmed that the compound predominantly exists in the thione tautomeric form
in the solid state.[1][2]

Caption: Tautomeric equilibrium of 5-Mercapto-1-methyltetrazole.
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Physicochemical Properties

5-Mercapto-1-methyltetrazole is typically a white to off-white or cream-colored crystalline

powder.[4][5][6][7] It is soluble in water.[4][8] A summary of its key quantitative properties is

presented in the table below.

Property Value Reference(s)
CAS Number 13183-79-4 [4][6][9]
Molecular Formula C2HaNaS [4][5][9][10]
Molecular Weight 116.14 g/mol [6][10]

Melting Point 124-129 °C [8][11][12]
Boiling Point (Predicted) 111.6 £+ 23.0°C [13]

pKa (Predicted) 0.70£0.20 [4]

Density (Estimate) 1.420 g/cm3 [13]

Flash Point 97.2+22.6 °C [13]

Vapor Pressure 22.5 mmHg at 25°C [13]

EINECS Number

236-132-2

[4]

Synthesis

The industrial synthesis of 5-Mercapto-1-methyltetrazole often involves the reaction of methyl

isothiocyanate with sodium azide.[6][14] A detailed experimental protocol based on a patented

production method is outlined below.[14]

Experimental Protocol: Synthesis from Sodium Azide

and Methyl Isothiocyanate[16]

o Reaction Setup: Charge a reactor with 700L of deionized water. While stirring, add 300 kg of

sodium azide and 0.8 kg of a phase-transfer catalyst (e.g., tetrabutylammonium chloride).
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Heating: Heat the mixture to 80°C using steam. Once the temperature is reached, switch to
circulating water for cooling.

Reagent Addition: Begin the dropwise addition of 405 kg of fused methyl isothiocyanate.
Control the addition rate to maintain the reaction system temperature at approximately 80°C.

Reaction: After the addition is complete, maintain the temperature and continue the reaction
for 5 hours.

Concentration: Transfer the reaction solution to a dehydration still and concentrate under
reduced pressure until the volume is reduced by about half.

Cooling and Acidification: Cool the concentrated solution to room temperature using
recirculated water, then further cool to -5°C with chilled brine.

Crystallization: Drip in hydrochloric acid until the pH value indicates the endpoint (e.g.,
Congo red test paper turns from red to indigo). Allow crystallization to proceed for 2 hours.

Isolation of Crude Product: Centrifuge the mixture to obtain the crude 5-Mercapto-1-
methyltetrazole product.

Purification: The crude product is further purified by alkali dissolving, decolorizing with
activated carbon, filtering, re-acidifying to crystallize, and finally recrystallizing from water
with hydrogen peroxide before drying.
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Click to download full resolution via product page
Caption: Industrial synthesis workflow for 5-Mercapto-1-methyltetrazole.

Applications

The primary application of 5-Mercapto-1-methyltetrazole is in the pharmaceutical industry,
where it serves as a vital intermediate or side chain in the synthesis of numerous cephalosporin
antibiotics.[4][6][12] These include, but are not limited to:

o Cefamandole[4]

o Cefoperazone[4][11][12]
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o Cefmetazole[4][12]
o Cefotetan[4][12]

Beyond its major role in antibiotic synthesis, the compound is also utilized in the preparation of
corrosion inhibitors and photographic chemicals, owing to its ability to form stable complexes
with metal ions.[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of 5-Mercapto-
1-methyltetrazole.

« Infrared (IR) Spectroscopy: Studies using KBr disc and nujol mull techniques are available.
[4] The IR spectra have been fully assigned and correlated with the compound's structural
properties, confirming its existence in the thione tautomeric form in the solid state.[2][9]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 13C NMR data have
been recorded, typically in deuterated chloroform (CDCIs).[4][9]

e Mass Spectrometry: GC-MS data is available, providing information on the compound's
fragmentation patterns under electron ionization.[9]

Safety and Handling

5-Mercapto-1-methyltetrazole is classified as a flammable solid and can cause skin and
serious eye irritation.[7][8][10] It may also cause respiratory irritation.[4][7] Standard safety
precautions, such as wearing protective gloves, clothing, and eye protection, should be
observed when handling this chemical.[7] It is recommended to store the compound in a cool,
dry place in a tightly sealed container, under an inert atmosphere.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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